N-(4-fluorobenzyl)-4-methyl-2-(2-oxopyrrolidin-1-yl)thiazole-5-carboxamide

• Molecular Formula: C16H16FN3O2S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-methyl-2-(2-oxopyrrolidin-1-yl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H16FN3O2S/c1-10-14(23-16(19-10)20-8-2-3-13(20)21)15(22)18-9-11-4-6-12(17)7-5-11/h4-7H,2-3,8-9H2,1H3,(H,18,22)
• InChI Key: ZJXKTNNHWOOAEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2CCCC2=O)C(=O)NCC3=CC=C(C=C3)F

Description

N-(4-fluorobenzyl)-4-methyl-2-(2-oxopyrrolidin-1-yl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H16FN3O2S and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Following the procedure as described in Example 1, making variations as required to use 2-(4-bromobutanamido)-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide in replace of N-benzyl-2-(4-bromobutanamido)-4-methylthiazole-5-carboxamide, the title compound was obtained as a white solid in 85% yield: 1H NMR (300 MHz, CD3OD) δ 7.39-7.33 (m, 2H), 7.09-7.02 (m, 2H), 4.48 (s, 2H), 4.15-4.09 (m, 2H), 2.68 (t, J=8.1 Hz, 2H), 2.55 (s, 3H), 2.25 (m, 2H); MS (ES+) m/z 334.2 (M+1).